Cas no 921938-77-4 (2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate)

2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate is a chemically stable, crystalline compound with a defined hydrate form, ensuring consistent purity and solubility for research applications. Its structure incorporates a benzoic acid moiety linked to a methyl-substituted diazepine ring, offering potential utility as an intermediate in pharmaceutical synthesis or as a ligand in coordination chemistry. The hydrochloride salt form enhances solubility in aqueous and polar organic solvents, facilitating handling in experimental workflows. The 0.5 hydrate stoichiometry provides predictable hydration behavior, critical for reproducibility in formulation studies. This compound is suitable for exploratory studies in medicinal chemistry, particularly where modified diazepine scaffolds are of interest.

2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate structure

921938-77-4 structure

Product Name:2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate

CAS No:921938-77-4

MF:C₁₃H₁₉ClN₂O₂

MW:270.755162477493

CID:802970

Update Time:2025-05-28

2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate Chemical and Physical Properties

Names and Identifiers

- Benzoicacid, 2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-, hydrochloride (1:1)
- 2-(4-methyl-1,4-diazepan-1-yl)benzoic acid HCL
- 2-(4-methyl-1,4-diazepan-1-yl)benzoic acid,hydrochloride
- 2-(4-METHYLHOMOPIPERAZIN-1-YL)BENZOIC ACID HYDROCHLORIDE HEMIHYDRATE
- 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic acid hydrochloride 0.5 hydrate
- 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic acid hydrochloride hemihydrate
- 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate
- Inchi： 1S/C13H18N2O2.ClH/c1-14-7-4-8-15(10-9-14)12-6-3-2-5-11(12)13(16)17;/h2-3,5-6H,4,7-10H2,1H3,(H,16,17);1H
- InChI Key： UCYNEWGETFFMQY-UHFFFAOYSA-N
- SMILES： Cl.OC(C1C=CC=CC=1N1CCN(C)CCC1)=O

Computed Properties

Exact Mass: 270.11400

Experimental Properties

Melting Point: 167 °C
Boiling Point: 480.3°C at 760 mmHg
Flash Point: 244.3°C
PSA: 43.78000
LogP: 2.33160

2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate Security Information

Hazard Statement： Harmful

2-(4-Methylperhydro-1,4-diazepin-1-yl)benzoic Acid Hydrochloride 0.5 hydrate Pricemore >>

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